Peroxidase Inhibition: N-Methylation Effect
In a head‑to‑head study of ortho‑aminophenol inhibitors of horseradish peroxidase, 2‑amino‑4‑tert‑butylphenol (ATBP) displayed intermediate anti‑radical efficiency, ranked below 2‑amino‑4,6‑di‑tert‑butylphenol (ADTBP, Kᵢ = 36 µM in 0.015 M phosphate‑citrate buffer, pH 6.0, 20 °C) but above unsubstituted o‑aminophenol [1]. N‑Methylation in TBMP eliminates one N–H donor that is critical for hydrogen‑bonding with the enzyme active site, predicting a further right‑shift in Kᵢ compared with ATBP [1][2]. While a direct Kᵢ for TBMP has not been published, the structure‑activity relationship established for the series allows a reliable class‑level inference that TBMP will exhibit reduced peroxidase inhibitory potency relative to ATBP, which is advantageous when oxidative coupling rather than enzyme inhibition is the desired pathway.
| Evidence Dimension | Inhibition constant (Kᵢ) for horseradish peroxidase‑catalysed oxidation of tetramethylbenzidine |
|---|---|
| Target Compound Data | Kᵢ not experimentally determined; predicted to be higher (weaker inhibition) than ATBP based on loss of one N–H hydrogen‑bond donor |
| Comparator Or Baseline | 2‑Amino‑4‑tert‑butylphenol (ATBP); 2‑amino‑4,6‑di‑tert‑butylphenol (ADTBP) Kᵢ = 36 µM |
| Quantified Difference | Rank order: ADTBP (Kᵢ=36 µM) > ATBP (Kᵢ not numeric) > o‑aminophenol > 4‑tert‑butylpyrocatechol; TBMP expected to lie between ATBP and o‑aminophenol due to N‑methylation |
| Conditions | 0.015 M phosphate‑citrate buffer, pH 6.0, 20 °C; horseradish peroxidase / H₂O₂ / tetramethylbenzidine system |
Why This Matters
Procurement teams selecting an aminophenol for oxidation‑coupling processes (e.g., dye formation) should prefer TBMP over ATBP when excessive enzyme inhibition would reduce coupling yield, as N‑methylation attenuates the inhibitory interaction without eliminating the radical‑generating capacity.
- [1] Naumchik, I.V.; Karasyova, E.I.; Metelitza, D.I.; Edimecheva, I.P.; Sorokin, V.L.; Shadyro, O.I. Inhibition of Peroxidase‑Catalyzed Oxidation of 3,3′,5,5′‑Tetramethylbenzidine by Aminophenols. Biochemistry (Moscow), 2005, 70, 397–404. View Source
- [2] Belkov, M.V. Intramolecular hydrogen bonds and antioxidant activity of aminophenols. Journal of Applied Spectroscopy, 2007, 74, 871–876. View Source
